Cas no 909032-71-9 (2-Benzyloxy-6-bromotoluene)

• Product Name: 2-Benzyloxy-6-bromotoluene
• CAS No: 909032-71-9
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD30296477
• CID: 4664728
• Update Time: 2025-09-21

2-Benzyloxy-6-bromotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-6-bromotoluene
• 1-(Benzyloxy)-2-methyl-3-bromobenzene
• 1-bromo-2-methyl-3-phenylmethoxybenzene
• 1-Bromo-2-methyl-3-(phenylmethoxy)-benzene

• MDL： MFCD30296477
• Inchi： 1S/C14H13BrO/c1-11-13(15)8-5-9-14(11)16-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3
• InChI Key： FOACXRVHVRUBGL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Benzyloxy-6-bromotoluene

Professional Introduction to 2-Benzyloxy-6-bromotoluene (CAS No. 909032-71-9)

2-Benzyloxy-6-bromotoluene, identified by its Chemical Abstracts Service (CAS) number 909032-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, making it a valuable asset in modern chemical biology and medicinal chemistry.

The structural framework of 2-Benzyloxy-6-bromotoluene consists of a toluene derivative substituted with both a benzyloxy group at the 2-position and a bromine atom at the 6-position. This unique configuration provides multiple reactive sites, enabling its utility in diverse synthetic pathways. The presence of the bromine atom makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for high-quality intermediates like 2-Benzyloxy-6-bromotoluene has surged due to advancements in drug discovery technologies. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, infectious disorders, and neurological conditions. The benzyloxy group not only enhances the solubility and stability of intermediates but also facilitates further functionalization, making it an indispensable tool in synthetic organic chemistry.

One of the most compelling applications of 2-Benzyloxy-6-bromotoluene is in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical in oncology research. The bromine substituent allows for easy modification via palladium-catalyzed reactions, enabling the introduction of additional functional groups that can fine-tune biological activity. This flexibility has been exploited to create molecules with improved selectivity and efficacy.

The pharmaceutical industry has also explored 2-Benzyloxy-6-bromotoluene as a precursor in the development of anti-inflammatory agents. Researchers have synthesized derivatives that exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The benzyloxy moiety contributes to the pharmacokinetic properties of these compounds, enhancing their bioavailability and therapeutic potential.

Beyond pharmaceuticals, 2-Benzyloxy-6-bromotoluene finds applications in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By modifying its chemical profile, scientists have been able to create compounds that offer effective pest control while minimizing environmental impact. This aligns with the growing emphasis on sustainable agricultural practices worldwide.

The synthesis of 2-Benzyloxy-6-bromotoluene typically involves multi-step reactions starting from commercially available aromatic precursors. Advanced catalytic systems have been developed to optimize yield and purity, ensuring that researchers obtain high-quality material for their experiments. Techniques such as bromination followed by benzyl ether formation are commonly employed, highlighting the compound's synthetic accessibility.

In conclusion, 2-Benzyloxy-6-bromotoluene (CAS No. 909032-71-9) is a multifaceted compound with broad utility across pharmaceutical and agrochemical domains. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate in modern drug discovery. As research continues to evolve, the importance of such specialized chemicals is expected to grow, driving further innovation and development.